Cas no 1805031-25-7 (3-(Chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 3-(Chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1805031-25-7
• MF: C₉H₄ClF₆NO₃
• MW: 323.576382637024
• CID: 4846326
• Update Time: 2025-08-03

3-(Chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C9H4ClF6NO3/c10-2-4-3(7(18)19)1-5(20-9(14,15)16)17-6(4)8(11,12)13/h1H,2H2,(H,18,19)
• InChI Key： ZJVAONZSPFAZLQ-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)O)C=C(N=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4

Additional information on 3-(Chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylic acid

Professional Introduction to 3-(Chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylic Acid (CAS No. 1805031-25-7)

3-(Chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1805031-25-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a versatile intermediate in the synthesis of various biologically active molecules. The presence of both chloromethyl and trifluoromethoxy substituents, along with a trifluoromethyl group, imparts distinct chemical properties that are highly valuable for drug development.

The chloromethyl moiety in this compound is particularly noteworthy, as it serves as a reactive site for nucleophilic substitution reactions. This reactivity allows for the facile introduction of diverse functional groups, making it an excellent building block for constructing more complex molecular architectures. In contrast, the trifluoromethoxy and trifluoromethyl groups contribute to the compound's lipophilicity and metabolic stability, which are critical factors in drug design. These features collectively enhance the compound's potential as a precursor in the development of novel therapeutic agents.

In recent years, there has been growing interest in the application of fluorinated compounds in pharmaceuticals due to their favorable pharmacokinetic properties. The introduction of fluorine atoms into molecular structures often leads to improved binding affinity, reduced metabolic degradation, and enhanced bioavailability. The compound under discussion exemplifies this trend, as its trifluoromethyl and trifluoromethoxy substituents are strategically positioned to optimize these properties. This has led to its investigation in various drug discovery programs aimed at developing treatments for a range of diseases.

The pyridine core of 3-(chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylic acid also plays a crucial role in its biological activity. Pyridine derivatives are well-documented for their involvement in numerous biological pathways and have been widely explored as pharmacophores. The specific arrangement of substituents on this pyridine ring enhances its interaction with biological targets, making it a promising scaffold for medicinal chemistry applications. Researchers have leveraged this compound to develop inhibitors and modulators that target enzymes and receptors involved in critical physiological processes.

The synthesis of 3-(chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylic acid involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the functionalization of a pyridine precursor, followed by selective introduction of the chloromethyl, trifluoromethoxy, and trifluoromethyl groups. Each step must be meticulously controlled to ensure high yield and purity, as impurities can significantly impact the biological activity of the final product.

The compound's potential applications extend beyond traditional drug development. It has been explored as a key intermediate in the synthesis of agrochemicals and specialty chemicals, where its unique structural features offer advantages in terms of stability and reactivity. Additionally, its role in material science is being investigated, particularly in the development of advanced polymers and coatings that benefit from fluorinated functionalities.

The latest research on 3-(chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylic acid has revealed new insights into its biological mechanisms. Studies have demonstrated its efficacy as a precursor for compounds that exhibit potent anti-inflammatory and anti-cancer properties. The ability to modify its structure further allows researchers to fine-tune its pharmacological profile, leading to more targeted therapies with improved patient outcomes.

In conclusion, 3-(chloromethyl)-6-(< strong >trifluor ometh oxy strong >)-2-(< strong > trif luoro me thyl strong >)pyridine-4-carboxylic acid (CAS No. 1805031-25-7) is a multifaceted compound with significant potential in pharmaceutical and chemical applications. Its unique combination of functional groups makes it an invaluable tool for synthetic chemists and medicinal biologists alike. As research continues to uncover new ways to utilize this compound, its importance in drug development is likely to grow even further.